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Compound of Interest

Compound Name: 2,2-Dichlorohexane

Cat. No.: B14673609

Disclaimer: Limited direct toxicological and safety data is available for 2,2-dichlorohexane.
This guide consolidates available information and extrapolates from data on structurally similar
compounds, such as other dichlorohexane isomers and chlorinated alkanes. All
recommendations should be supplemented with a substance-specific Safety Data Sheet (SDS)
and a comprehensive risk assessment before handling.

This technical guide provides an in-depth overview of the health and safety information for 2,2-
dichlorohexane, designed for researchers, scientists, and professionals in drug development.
The information is presented to facilitate risk assessment and the implementation of
appropriate safety protocols.

Chemical and Physical Properties

Proper handling and storage procedures are predicated on a thorough understanding of a
chemical's physical properties. While experimental data for 2,2-dichlorohexane is sparse, the
following table summarizes its known and estimated properties.
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Property Value Source
Molecular Formula CeH12Cl2 --INVALID-LINK--
Molecular Weight 155.07 g/mol --INVALID-LINK--
CAS Number 42131-89-5 --INVALID-LINK--
o General knowledge of similar
Appearance Colorless liquid (presumed)
alkanes
Boiling Point 175.06°C (estimate) LookChem
Melting Point -48.02°C (estimate) LookChem
Density 1.015 g/cm? (estimate) LookChem
Combustible liquid
Flash Point (classification for 1,6- Fisher Scientific
dichlorohexane)
Solubility Likely soluble in water Fisher Scientific

Toxicological Information

Direct toxicological data for 2,2-dichlorohexane is not readily available. The following table

presents data for the related compound 1,6-dichlorohexane to provide an indication of potential

toxicity. It is crucial to handle 2,2-dichlorohexane with the assumption that it possesses a

similar or potentially greater toxicity profile.
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Toxicity . Classificati
: Species Route Value Source
Endpoint on
Not classified
as acutely Thermo
Acute Oral LD50 > 2000 ) )
o Rat Oral toxic by oral Fisher
Toxicity mag/kg o
route (based Scientific
on surrogate)
Skin Category 2 Thermo
Corrosion/Irrit ~ Not specified Dermal (Causes skin [rritant Fisher
ation irritation) Scientific
) Category 2
Serious Eye Thermo
] N (Causes ] ]
Damage/lrrita  Not specified Ocular ] Irritant Fisher
, serious eye S
tion o Scientific
irritation)
Respiratory )
. . Inhalation/De  No data
or Skin Not specified ] - -
o rmal available
Sensitization
Not
mutagenic in
Thermo
Germ Cell -~ AMES Test )
o Not specified - - Fisher
Mutagenicity (for 1,6- S
) Scientific
dichlorohexa
ne)
Carcinogenici - No data
Not specified - ] - -
ty available
Reproductive -~ No data
o Not specified - ] - -
Toxicity available
Specific
Target Organ May cause Thermo
Toxicity Not specified - respiratory - Fisher
(Single irritation Scientific
Exposure)
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Specific
Target Organ
9 ] g -~ No data
Toxicity Not specified ]
available

(Repeated

Exposure)

Aspiration - No data
Not specified - )

Hazard available

Hazard Identification and Classification

Based on the available data for similar compounds, 2,2-dichlorohexane is anticipated to be
classified as a hazardous substance.

GHS Hazard Statements (Presumed):

H227: Combustible liquid.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.

Signal Word: Warning[1]

Experimental Protocols

Standardized protocols, such as those established by the Organisation for Economic Co-
operation and Development (OECD), are utilized to determine the toxicological and safety
properties of chemical substances. The following are examples of relevant experimental
protocols.

Acute Oral Toxicity (OECD 423: Acute Toxic Class
Method)

This method is used to estimate the acute oral toxicity (LD50) of a substance.
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 Principle: A stepwise procedure is used with a limited number of animals. The method uses
defined dose levels and the results are interpreted in terms of the number of animals that die
at each dose level.

» Animal Model: Typically, rats of a single sex (usually females) are used.
e Procedure:

o A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg
body weight).

o A small group of animals (typically 3) is dosed with the starting dose.
o The outcome (mortality or survival) determines the next step:
» |f mortality is observed, the next lower dose is administered to a new group of animals.

» |f no mortality is observed, the next higher dose is administered to a new group of
animals.

o This process is continued until the dose that causes mortality in 50% of the animals is
identified or the highest dose level is reached without mortality.

e Observation Period: Animals are observed for up to 14 days for signs of toxicity and
mortality.

o Data Analysis: The results are used to classify the substance into a GHS acute toxicity
category.

Skin Irritation/Corrosion (OECD 439: In Vitro Skin
Irritation: Reconstructed Human Epidermis Test Method)

This in vitro method assesses the potential of a substance to cause skin irritation.

o Principle: The test substance is applied topically to a reconstructed human epidermis (RhE)
model, which mimics the upper layers of human skin.

e Procedure:
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o The test substance is applied to the surface of the RhE tissue.
o Following a defined exposure period, the substance is removed by washing.

o The viability of the tissue is then assessed using a cell viability assay (e.g., MTT assay).

o Data Analysis: The reduction in cell viability caused by the test substance is compared to a
negative control. A substance is identified as an irritant if the tissue viability falls below a
certain threshold (e.g., < 50%).[2]

Handling and Storage

Safe handling and storage practices are essential to minimize exposure and risk.

e Handling:

[¢]

Work in a well-ventilated area, preferably in a chemical fume hood.[3]

o

Avoid contact with skin, eyes, and clothing.[3]

(¢]

Use non-sparking tools and avoid sources of ignition.[3]

[¢]

Wash hands thoroughly after handling.[1]

o Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]
o Keep away from heat, sparks, and open flames.[1]

o Store separately from incompatible materials such as strong oxidizing agents and strong
bases.[1]

Personal Protective Equipment (PPE)

A hierarchical approach should be taken when selecting PPE to ensure adequate protection.
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Engineering and Administrative Controls

inistrative Controls.

Adm Engineering
‘Standard Operating Procedures (SOPs), Training iemical Fur

Personal Protective Equipment (PPE) for 2,2-Dichlorohexane

Eye and Face Protection

Chemical safety goggles and face shield Use in a chemic hood. If not pe
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Chemical Spill Occurs

Evacuate Immediate Area
Alert others

Assess the Spill
(Size, Location, Hazards)

Small Spill Large Spill
(Manageable by trained personnel) (Requires emergency response team)

Contain the Spill Activate Emergency Alarm
Use absorbent materials Call Emergency Services

Clean Up Spill
Follow established procedures

Dispose of Waste
As hazardous waste

Decontaminate Area and Equipment

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Health and Safety Profile of 2,2-Dichlorohexane: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14673609#health-and-safety-information-for-2-2-
dichlorohexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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